Cas no 496062-15-8 (4-Thiazoleaceticacid,2-bromo-5-methyl-,methylester(9CI))

• Product Name: 4-Thiazoleaceticacid,2-bromo-5-methyl-,methylester(9CI)
• CAS No: 496062-15-8
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD09038182
• CID: 839390
• PubChem ID: 21058140
• Update Time: 2025-07-13

4-Thiazoleaceticacid,2-bromo-5-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleaceticacid,2-bromo-5-methyl-,methylester(9CI)
• 4-Thiazoleacetic acid,2-bromo-5-methyl-,methylester
• SCHEMBL820906
• MFCD09038182
• 496062-15-8
• SY028366
• METHYL (2-BROMO-5-METHYL-1,3-THIAZOL-4-YL)ACETATE
• AC6222
• AKOS027256960
• Methyl 2-(2-Bromo-5-methyl-4-thiazolyl)acetate
• METHYL 2-(2-BROMO-5-METHYL-1,3-THIAZOL-4-YL)ACETATE
• Methyl 2-bromo-5-methyl-4-thiazoleacetate
• YJOOXFDCFOZALL-UHFFFAOYSA-N
• Methyl2-(2-Bromo-5-methyl-4-thiazolyl)acetate
• methyl 2-(2-bromo-5-methylthiazol-4-yl)acetate
• CS-0327162
• DB-386063
• DTXSID10610391
• methyl(2-bromo-5-methyl-1,3-thiazol-4-yl)acetate

• MDL： MFCD09038182
• Inchi： 1S/C7H8BrNO2S/c1-4-5(3-6(10)11-2)9-7(8)12-4/h3H2,1-2H3
• InChI Key： YJOOXFDCFOZALL-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C)S1)CC(=O)OC

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 1.92950